![molecular formula C7H4ClNO3 B6282109 2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid CAS No. 332099-29-3](/img/no-structure.png)
2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid
Description
“2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid” is a chemical compound that belongs to the class of organic compounds known as pyrroles . It has a molecular weight of 151.12 .
Synthesis Analysis
The synthesis of pyrrole derivatives, including “2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid”, can be achieved through various methods. One such method involves the carbene-catalyzed chemoselective reaction of unsymmetric enedials . Another method involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .Molecular Structure Analysis
The molecular structure of “2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid” can be represented by the formula C7H5NO3 . The InChI code for this compound is 1S/C7H5NO3/c9-7(10)5-3-6-4(8-5)1-2-11-6/h1-3,8H,(H,9,10) .Physical And Chemical Properties Analysis
“2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid” is a solid compound . It has a molecular weight of 151.12 . The compound should be stored in a dry environment at 2-8°C .Future Directions
The future directions for the study and application of “2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential applications. For instance, the synthesis of pyrrole derivatives has been explored for their potential antimicrobial activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a pyrrole ring, introduction of a chlorine atom, and addition of a furo ring to the pyrrole ring. The carboxylic acid group is introduced in the final step of the synthesis pathway.", "Starting Materials": [ "2,5-dimethylfuran", "2-chloroacetyl chloride", "ammonia", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium hydroxide", "methyl iodide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "2,5-dimethylfuran is reacted with 2-chloroacetyl chloride in the presence of ammonia to form 2-chloro-4,5-dimethylfuran-3-carboxamide.", "2-chloro-4,5-dimethylfuran-3-carboxamide is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form 2-chloro-4,5-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester.", "2-chloro-4,5-dimethyl-1H-pyrrole-3-carboxylic acid ethyl ester is reacted with acetic anhydride in the presence of sodium hydroxide to form 2-chloro-4,5-dimethyl-1H-pyrrole-3-acetate.", "2-chloro-4,5-dimethyl-1H-pyrrole-3-acetate is reacted with methyl iodide in the presence of sodium borohydride to form 2-chloro-4,5-dimethyl-1H-pyrrole-3-methyl acetate.", "2-chloro-4,5-dimethyl-1H-pyrrole-3-methyl acetate is reacted with acetic acid in the presence of hydrochloric acid to form 2-chloro-4,5-dimethyl-1H-pyrrole-3-methyl acetic acid.", "2-chloro-4,5-dimethyl-1H-pyrrole-3-methyl acetic acid is reacted with sodium bicarbonate in the presence of water to form 2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid." ] } | |
CAS RN |
332099-29-3 |
Product Name |
2-chloro-4H-furo[3,2-b]pyrrole-5-carboxylic acid |
Molecular Formula |
C7H4ClNO3 |
Molecular Weight |
185.6 |
Purity |
91 |
Origin of Product |
United States |
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